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Compound of Interest

Compound Name: SB 242084 dihydrochloride

Cat. No.: B3026406 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing SB 242084
dihydrochloride, a potent and selective 5-HT2C receptor antagonist, in in vivo microdialysis

experiments to investigate its effects on neurotransmitter dynamics.

Introduction to SB 242084 Dihydrochloride
SB 242084 is a highly selective antagonist for the serotonin 2C (5-HT2C) receptor,

demonstrating high affinity (pKi of 9.0) and over 100-fold selectivity against other serotonin

receptors like 5-HT2A and 5-HT2B, as well as various dopamine and adrenergic receptors.[1]

[2] Its ability to cross the blood-brain barrier makes it a valuable tool for in vivo studies.[1] The

antagonism of the 5-HT2C receptor by SB 242084 leads to a disinhibition of dopaminergic

neurons, resulting in increased dopamine release in key brain regions.[1][3] This mechanism of

action has prompted research into its potential as an anxiolytic and its role in modulating the

effects of psychostimulants.[2][4]

Mechanism of Action: 5-HT2C Receptor Antagonism
The 5-HT2C receptor is a G-protein coupled receptor that, when activated by serotonin,

typically exerts an inhibitory influence on the release of other neurotransmitters, notably

dopamine and norepinephrine. By blocking these receptors, SB 242084 removes this tonic

inhibition, leading to an increase in the firing rate of dopaminergic neurons in areas like the
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ventral tegmental area (VTA) and subsequent dopamine release in terminal fields such as the

nucleus accumbens (NAcc) and striatum.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

